Cas no 1805420-22-7 (2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol
• CAS No: 1805420-22-7
• MF: C₇H₅F₂IN₂O₃
• MW: 330.027480840683
• CID: 4892240
• Update Time: 2025-08-04

2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol

• Inchi： 1S/C7H5F2IN2O3/c8-7(9)5-4(10)6(12(14)15)3(2-13)1-11-5/h1,7,13H,2H2
• InChI Key： LWZUYLIMRHWQJO-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CO)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol

Introduction to 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol (CAS No. 1805420-22-7)

2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805420-22-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a difluoromethyl group, an iodo substituent, a nitro group, and a hydroxymethyl functionality, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This moiety is frequently incorporated into active pharmaceutical ingredients (APIs) to improve pharmacokinetic profiles. In contrast, the iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are essential for constructing complex molecular architectures. The nitro group not only introduces electron-withdrawing effects but also provides a site for reduction to an amine or further derivatization, enabling the synthesis of diverse analogs.

The hydroxymethyl group at the 5-position of the pyridine ring adds another layer of reactivity, allowing for etherification, esterification, or other transformations that can tailor the compound’s biological properties. These structural elements collectively make 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing various therapeutic areas. For instance, pyridine-based scaffolds have been extensively explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The combination of electron-deficient aromatic rings with functional groups like nitro and iodo allows for precise tuning of electronic properties, which is crucial for achieving high selectivity and efficacy. The presence of the difluoromethyl group further enhances these properties by improving lipophilicity and resistance to metabolic degradation.

In particular, the nitro group in this compound can be reduced to an amine under mild conditions using catalytic hydrogenation or chemical reductants. This transformation opens up opportunities for further derivatization into secondary or tertiary amines, which are common motifs in bioactive molecules. Additionally, the iodo substituent can be displaced by nucleophiles through transition-metal-catalyzed reactions, enabling the introduction of aryl or alkyl groups at the 3-position. Such modifications are often employed to optimize pharmacokinetic parameters and target specificity.

The utility of 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol extends beyond its role as a synthetic intermediate. Its unique structural features make it a promising candidate for exploring structure-activity relationships (SAR) in various biological assays. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways. For example, derivatives of this scaffold have shown promise in inhibiting Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs), which play critical roles in signal transduction pathways associated with diseases such as rheumatoid arthritis and certain cancers.

One notable application lies in the synthesis of small-molecule probes for studying protein-protein interactions (PPIs). Pyridine-based compounds often serve as ligands that bind to specific pockets on target proteins, modulating their activity or interaction with other molecules. The presence of multiple functional handles on 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol allows medicinal chemists to fine-tune binding interactions through iterative optimization cycles. This approach has been instrumental in developing high-affinity inhibitors with improved pharmacological profiles.

Recent studies have also explored the use of this compound in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind weakly but specifically to target proteins. These fragments can then be linked together or modified to generate more potent lead compounds. The structural complexity and functional diversity of 2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol make it an attractive starting point for generating novel fragments with unique binding properties.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as 4-nitropyridine derivatives. Key steps include halogenation at specific positions using iodinating agents like N-Iodosuccinimide (NIS), protection-deprotection strategies to install the hydroxymethyl group at the 5-position, and fluorination reactions to introduce the difluoromethyl moiety via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

In conclusion,2-(Difluoromethyl)-3-iodo-4-nitropyridine-5-methanol (CAS No. 1805420-22-7) represents a valuable tool in modern drug discovery due to its versatile structural features and synthetic accessibility. Its incorporation into medicinal chemistry campaigns has led to promising candidates for treating various diseases by modulating key biological pathways through precise molecular design.